2-Amino-N-hydroxybenzamide
Overview
Description
2-Amino-N-hydroxybenzamide is an organic compound with an amide substituent and a hydroxamic acid group . It is a white crystalline powder soluble in water and ethanol.
Synthesis Analysis
New 2-amino-N-hydroxybenzamide derivatives have been synthesized in good to excellent yields from the reaction of isatoic anhydride with different hydroxamic acids . The compound can also be synthesized by the reaction of anthranilic acid with hydroxylamine or by the reaction of 2-aminophenol with ethyl chloroformate followed by hydroxylamine.Molecular Structure Analysis
The molecular formula of 2-Amino-N-hydroxybenzamide is C7H8N2O2 . The average mass is 152.151 Da and the monoisotopic mass is 152.058578 Da .Chemical Reactions Analysis
2-Amino-N-hydroxybenzamide is involved in various chemical reactions. For instance, it reacts with anthranilic acid amides with cyclic anhydrides .Physical And Chemical Properties Analysis
2-Amino-N-hydroxybenzamide has a density of 1.3±0.1 g/cm3 . It has a molar refractivity of 41.0±0.3 cm3, and its polar surface area is 75 Å2 . The compound has a molar volume of 113.1±3.0 cm3 .Scientific Research Applications
Antimicrobial Agents
2-Aminobenzamide derivatives, including 2-Amino-N-hydroxybenzamide, have been synthesized and tested against various bacterial and fungal strains to explore their potential as antimicrobial agents . These compounds have shown significant activity against Bacillus subtilis, Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Saccharomyces cerevisiae, Aspergillus fumigatus, and Candida albicans .
Synthesis of Heterocycles
2-Amino-N-hydroxybenzamide has been used in the synthesis of heterocycles, which are a class of organic compounds that contain a ring structure made up of at least two different elements . These heterocycles have a wide range of applications in the field of medicinal chemistry and drug design .
Molecular Docking Studies
Molecular docking is a method used in computational chemistry to predict the orientation of one molecule to a second when bound to each other to form a stable complex . 2-Amino-N-hydroxybenzamide and its derivatives have been used in molecular docking studies to understand their interaction with biological targets .
Synthesis of Dihydroquinazolin-4(1H)-one Derivatives
2-Amino-N-hydroxybenzamide has been used in the synthesis of 3-substituted-2,3-dihydroquinazolin-4(1H)-one derivatives . These compounds have a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory effects .
Hydrogen Bond Studies
The X-ray crystal structure of 2-Amino-N-hydroxybenzamide provides an unambiguous proof of the existence of intramolecular hydrogen bonding between the amide oxygen and the amine hydrogen . This information is crucial for understanding the chemical behavior of these compounds .
Rare and Unique Chemical Collection
2-Amino-N-hydroxybenzamide is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . These chemicals are used by early discovery researchers for various scientific applications .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit enzymes such as histone deacetylase (hdac) and the bcr-abl kinase . These enzymes play crucial roles in cellular processes such as gene expression and signal transduction, respectively .
Mode of Action
For instance, HDAC inhibitors typically work by binding to the zinc ion in the active site of the enzyme, preventing it from removing acetyl groups from histones . This results in changes to the chromatin structure and affects gene expression .
Biochemical Pathways
Given its potential role as an hdac inhibitor, it may impact the acetylation status of histones, thereby influencing gene expression . Additionally, if it acts as a Bcr-Abl kinase inhibitor, it could affect signal transduction pathways involved in cell growth and proliferation .
Result of Action
If it acts as an hdac inhibitor, it could lead to changes in gene expression, potentially inducing cell cycle arrest, differentiation, or apoptosis . If it inhibits Bcr-Abl kinase, it could disrupt signal transduction pathways, potentially leading to reduced cell growth and proliferation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-N-hydroxybenzamide. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its ability to interact with its targets . Furthermore, the compound’s efficacy could be influenced by the specific cellular environment, including the presence of other proteins and the state of the target cells .
properties
IUPAC Name |
2-amino-N-hydroxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-6-4-2-1-3-5(6)7(10)9-11/h1-4,11H,8H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMKPDXOZTSISIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3063964 |
Source
|
| Record name | Benzamide, 2-amino-N-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3063964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-hydroxybenzamide | |
CAS RN |
5623-04-1 |
Source
|
| Record name | 2-Aminobenzohydroxamic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5623-04-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Anthranilic hydroxamic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005623041 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | o-Aminobenzohydroxamic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111686 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzamide, 2-amino-N-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzamide, 2-amino-N-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3063964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Anthranilohydroxamic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.593 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | O-AMINOBENZOYLHYDROXYLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IOQ2I7HZ9C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2-amino-N-hydroxybenzamide derivatives interesting for antimicrobial development?
A1: The research article "Synthesis of Novel 2-Amino-N-hydroxybenzamide Antimicrobials" [] explores the synthesis and preliminary antimicrobial evaluation of a new series of 2-amino-N-hydroxybenzamide derivatives. The study highlights that these compounds exhibit promising antibacterial and antifungal activities against both Gram-positive and Gram-negative bacteria, as well as fungi. [] This discovery is significant because the emergence of antimicrobial resistance necessitates the development of new and effective antimicrobial agents. By focusing on this specific chemical scaffold, researchers aim to identify compounds with improved potency, a broader spectrum of activity, and potentially novel mechanisms of action to combat resistant pathogens.
Q2: What is known about the structure-activity relationship (SAR) of these compounds?
A2: While the provided abstract doesn't delve into specific SAR details, it mentions that various 2-amino-N-hydroxybenzamide derivatives (3a–j) were synthesized by reacting isatoic anhydride with different hydroxamic acids. [] This suggests that researchers are exploring how modifications to the hydroxamic acid moiety influence antimicrobial activity. Future publications stemming from this research might provide deeper insights into the SAR, revealing which structural features are crucial for target interaction, potency, and spectrum of activity. Understanding the SAR is essential for optimizing these compounds for improved efficacy and potentially uncovering their mechanism of action.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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